Cas no 2411325-11-4 ((2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide
• CAS No: 2411325-11-4
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5356842
• PubChem ID: 146097718
• Update Time: 2025-08-05

(2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173373
• (E)-4-(Dimethylamino)-N-[1-(1H-indazol-5-yl)ethyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-[1-(1H-indazol-5-yl)ethyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide

• Inchi： 1S/C15H20N4O/c1-11(17-15(20)5-4-8-19(2)3)12-6-7-14-13(9-12)10-16-18-14/h4-7,9-11H,8H2,1-3H3,(H,16,18)(H,17,20)/b5-4+
• InChI Key： BEMGDHOYIMIJRP-SNAWJCMRSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C)C1C=CC2=C(C=NN2)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 356
• XLogP3: 1.4
• Topological Polar Surface Area: 61

Additional information on (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide

Professional Introduction to Compound with CAS No. 2411325-11-4 and Product Name: (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide

Compound with the CAS number 2411325-11-4 and the product name (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development. The molecular framework of this compound incorporates several key functional groups, including a dimethylamino moiety, an indazol-5-yl substituent, and a but-2-enamide backbone, which collectively contribute to its unique chemical properties and biological activities.

The dimethylamino group is known for its ability to enhance the solubility and bioavailability of molecules, making it a valuable component in pharmaceutical formulations. This group can also participate in hydrogen bonding interactions, which are crucial for the binding affinity of drug candidates to their target proteins. In contrast, the indazol-5-yl moiety is a heterocyclic aromatic ring system that has been extensively studied for its pharmacological properties. Indazole derivatives are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of this group in the compound suggests potential therapeutic applications in these areas.

The but-2-enamide backbone provides the compound with a rigid structure that can facilitate optimal positioning within biological targets. Amides are well-documented for their role in drug design due to their stability and ability to form hydrogen bonds. The double bond in the butene chain introduces additional conformational flexibility, allowing the molecule to adopt multiple orientations that may enhance its interaction with biological receptors. This structural versatility makes the compound a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of molecules like this one. Through molecular docking studies, researchers have been able to model the interactions between (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide and various biological targets. These studies have revealed potential binding sites on proteins associated with inflammatory pathways, suggesting that the compound may modulate these processes. Furthermore, experimental validation through enzyme inhibition assays has corroborated these computational findings, demonstrating inhibitory effects on key enzymes involved in inflammation.

The compound's potential as an anti-inflammatory agent is particularly intriguing given the rising prevalence of chronic inflammatory diseases worldwide. Chronic inflammation is implicated in numerous pathological conditions, including cardiovascular disease, diabetes, and autoimmune disorders. By targeting inflammatory pathways, compounds like this one could offer novel therapeutic strategies for managing these conditions. Additionally, the structural features of this molecule make it an attractive scaffold for further derivatization, allowing researchers to optimize its pharmacological properties.

Another area of interest is the compound's antimicrobial potential. The indazol-5-yl group has been shown to possess properties that can disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism of action is particularly relevant in the context of rising antibiotic resistance rates. Researchers have been exploring indazole derivatives as alternative treatments for multidrug-resistant bacteria, and (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide represents a promising candidate in this effort. Preliminary studies have demonstrated its efficacy against several bacterial strains, highlighting its potential as an antibiotic adjuvant or standalone therapeutic agent.

The synthesis of this compound presents an interesting challenge due to its complex structure. Multi-step synthetic routes have been developed to construct the desired molecular framework while maintaining high yields and purity. Key synthetic strategies include condensation reactions between appropriately substituted precursors followed by functional group transformations such as reduction and alkylation. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to scale up synthesis for preclinical studies.

In conclusion, compound with CAS No. 2411325-11-4 and product name (2E)-4-(dimethylamino)-N-1-(1H-indazol-5-yl)ethylbut-2-enamide represents a significant contribution to the field of chemical and biomedical research. Its unique molecular structure and functional groups make it a versatile candidate for drug discovery with potential applications in anti-inflammatory and antimicrobial therapies. Ongoing research continues to explore its full therapeutic potential, paving the way for novel treatments against chronic diseases and antibiotic-resistant infections.